Cas no 886923-31-5 (2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 886923-31-5
• MF: C₂₀H₁₆ClN₅OS
• MW: 409.891941070557
• CID: 5477066
• Update Time: 2025-07-13

2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(2-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C20H16ClN5OS/c21-17-11-5-4-10-16(17)19-23-24-20(26(19)25-12-6-7-13-25)28-14-18(27)22-15-8-2-1-3-9-15/h1-13H,14H2,(H,22,27)
• InChI Key： ZXTQCEUDAVJNEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(N2C=CC=C2)C(C2=CC=CC=C2Cl)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

Compound CAS No. 886923-31-5: 2-{5-(2-Chlorophenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-phenylacetamide

The compound CAS No. 886923-31-5, also known as 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. The presence of the triazole ring is significant because it contributes to the compound's stability and reactivity. Additionally, the molecule incorporates a pyrrole group and a chlorophenyl substituent, both of which enhance its electronic properties and make it suitable for various chemical reactions.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that triazole derivatives can act as effective inhibitors of certain enzymes, making them promising candidates for drug development. The inclusion of the pyrrole group in this compound further enhances its potential as a bioactive agent due to the aromaticity and conjugation provided by the pyrrole moiety.

Moreover, the sulfanyl group attached to the triazole ring plays a crucial role in modulating the compound's reactivity. Sulfur-containing groups are known for their ability to participate in various chemical transformations, including nucleophilic substitutions and redox reactions. This makes the compound versatile in synthetic chemistry applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The synthesis typically begins with the preparation of intermediate compounds that incorporate the necessary functional groups. For example, the chlorophenyl group can be introduced via nucleophilic aromatic substitution, while the pyrrole moiety can be incorporated through condensation reactions.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for use in various solvents commonly employed in organic synthesis. Additionally, spectroscopic analysis techniques such as NMR and IR have been used to confirm its structure and purity.

From an applications perspective, this compound has potential uses in areas such as catalysis, material science, and biotechnology. For instance, its ability to act as a ligand in transition metal complexes makes it a valuable tool in organometallic chemistry. Furthermore, its electronic properties suggest that it could be used as a component in advanced materials such as conductive polymers or semiconductors.

In conclusion, CAS No. 886923-31-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.